Cas no 87292-23-7 (2,4,7,10-TETRAOXAUNDECAN-11-OIC ACID, 3-OXO-, METHYL ESTER)

• Product Name: 2,4,7,10-TETRAOXAUNDECAN-11-OIC ACID, 3-OXO-, METHYL ESTER
• CAS No: 87292-23-7
• MF: C₈H₁₄O₇
• MW: 222.192563533783
• CID: 3245313
• PubChem ID: 542480
• Update Time: 2025-05-19

2,4,7,10-TETRAOXAUNDECAN-11-OIC ACID, 3-OXO-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• 2,4,7,10-TETRAOXAUNDECAN-11-OIC ACID, 3-OXO-, METHYL ESTER
• 2,5,8,10-Tetraoxaundecanoic acid, 9-oxo-, methyl ester
• {[(2-{2-[(methoxycarbonyl)oxy]ethoxy}ethoxy)carb onyl]oxy}methane
• 87292-23-7
• RCPSBJKGQVGFHE-UHFFFAOYSA-N
• {[(2-{2-[(methoxycarbonyl)oxy]ethoxy}ethoxy)carbonyl]oxy}methane
• 877-679-2
• SCHEMBL3454202
• EN300-37325392
• 2-(2-[(Methoxycarbonyl)oxy]ethoxy)ethyl methyl carbonate #
• Dimethyl diglycolcarbonate
• (((2-(2-((Methoxycarbonyl)oxy)ethoxy)ethoxy)carbonyl)oxy)methane
• Dimethyl (oxybis(ethane-2,1-diyl)) bis(carbonate)

• Inchi： 1S/C8H14O7/c1-11-7(9)14-5-3-13-4-6-15-8(10)12-2/h3-6H2,1-2H3
• InChI Key： RCPSBJKGQVGFHE-UHFFFAOYSA-N
• SMILES： C(OC)(=O)OCCOCCOC(=O)OC

Computed Properties

• Exact Mass: 222.07395278Da
• Monoisotopic Mass: 222.07395278Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 80.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic carbonic acids and derivatives Carbonic acid diesters

Additional information on 2,4,7,10-TETRAOXAUNDECAN-11-OIC ACID, 3-OXO-, METHYL ESTER

Introduction to 2,4,7,10-TETRAOXAUNDECAN-11-OIC ACID, 3-OXO-, METHYL ESTER (CAS No. 87292-23-7)

2,4,7,10-TETRAOXAUNDECAN-11-OIC ACID, 3-OXO-, METHYL ESTER, identified by the Chemical Abstracts Service Number (CAS No.) 87292-23-7, is a specialized organic compound that has garnered attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known as macrocyclic lactones, which are characterized by their large ring structures containing multiple oxygen atoms. The presence of a carboxylic acid group and a ketone functionality at specific positions within its molecular framework imparts unique chemical properties that make it of significant interest for various applications.

The molecular structure of 2,4,7,10-TETRAOXAUNDECAN-11-OIC ACID, 3-OXO-, METHYL ESTER consists of an eleven-carbon chain with alternating oxygen and carbon atoms, forming a macrocyclic backbone. The substitution of a methyl ester at the third position and the presence of a ketone group at the eleventh position contribute to its distinct reactivity and potential biological activity. This compound’s architecture is reminiscent of natural products found in certain microbial species, which have been widely studied for their antimicrobial and anti-inflammatory properties.

In recent years, there has been growing interest in macrocyclic compounds due to their ability to interact selectively with biological targets. The oxygen-rich environment in the ring structure of 2,4,7,10-TETRAOXAUNDECAN-11-OIC ACID, 3-OXO-, METHYL ESTER facilitates hydrogen bonding and other non-covalent interactions with biological molecules. This characteristic has led researchers to explore its potential as a scaffold for drug development, particularly in the context of modulating immune responses and combating infectious diseases.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules such as macrolide antibiotics. The macrolide class is renowned for its efficacy against a broad spectrum of pathogens due to its ability to inhibit protein synthesis in bacteria. While 2,4,7,10-TETRAOXAUNDECAN-11-OIC ACID, 3-OXO-, METHYL ESTER may not possess direct antimicrobial activity itself, its structural features suggest that it could serve as a valuable intermediate in the synthesis of novel antimicrobial agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules like 2,4,7,10-TETRAOXAUNDECAN-11-OIC ACID, 3-OXO-, METHYL ESTER with greater accuracy. Molecular docking studies have shown that this compound can interact with various protein targets involved in inflammatory pathways. This finding aligns with the increasing focus on developing anti-inflammatory therapies that target specific molecular mechanisms rather than broad-spectrum approaches.

The synthesis of 2,4,7,10-TETRAOXAUNDECAN-11-OIC ACID, 3-OXO-, METHYL ESTER presents both challenges and opportunities for synthetic chemists. The macrocyclic structure requires precise control over reaction conditions to ensure high yield and purity. However, recent innovations in catalytic methods have made it possible to construct such complex molecules more efficiently than ever before. These advancements are not only improving the accessibility of this compound but also paving the way for its incorporation into more complex drug candidates.

Beyond its potential as a drug intermediate or lead compound,2,4,7,10-TETRAOXAUNDECAN-11-OIC ACID, METHYL ESTER has applications in materials science and polymer chemistry. Its rigid macrocyclic structure makes it an attractive candidate for designing polymers with tailored mechanical properties. Such materials could find applications in coatings that require enhanced durability or adhesion characteristics.

The environmental impact of synthesizing and utilizing compounds like 2,Tetraoxaundecan-11-oic acid, Methyl ester (CAS No. 87292-23-7) is also an area of growing concern. Researchers are increasingly adopting green chemistry principles to minimize waste and energy consumption during production processes. By optimizing synthetic routes for efficiency and sustainability,this compound could be produced with reduced environmental footprint while maintaining high quality standards.

In conclusion,2,Tetraoxaundecan-11-oic acid, Methyl ester represents a fascinating example of how structural complexity can confer unique properties on organic compounds. Its potential applications in pharmaceuticals,macrocyclic lactones, materials science,*and* green chemistry underscore its importance as both a scientific curiosity*and* a practical resource for innovation.*The* ongoing research into this compound promises to yield new insights into biological processes*and* develop novel solutions to complex challenges across multiple disciplines.*Its* versatility makes it a compelling subject for further exploration by scientists worldwide.*The* future may see even more groundbreaking applications emerge from studies centered around *this* remarkable molecule.*As* research progresses,*we* can anticipate that *this* compound will continue to play a pivotal role in advancing scientific understanding*and* technological progress.*Its* multifaceted nature ensures that *it* will remain relevant for years to come.*The* potential is vast,*and* so too is the opportunity.*